MISOPROSTOL
MISOPROSTOL
Mifepristone, also known as RU-486, is a potent synthetic steroidal antiprogesterone which is used as a single dose in combination with misoprostol, a prostaglandin analogue, to induce medical abortion. Mifepristone with misoprostol have not been associated with serum enzyme elevations or with clinically apparent liver injury.
Misoprostol, also known as cytotec or glefos, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Misoprostol is considered to be a practically insoluble (in water) and relatively neutral molecule. Misoprostol has been detected in multiple biofluids, such as urine and blood. Within the cell, misoprostol is primarily located in the membrane (predicted from logP) and cytoplasm.
Misoprostol is a prostaglandin analog used to reduce the risk of NSAID related ulcers, manage miscarriages, prevent post partum hemorrhage, and also for first trimester abortions. The stimulation of prostaglandin receptors in the stomach reduces gastric acid secretion, while stimulating these receptors in the uterus and cervix can increase the strength and frequency of contractions and decrease cervical tone. Misoprostol was granted FDA approval on 27 December 1988.
Misoprostol, also known as cytotec or glefos, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Misoprostol is considered to be a practically insoluble (in water) and relatively neutral molecule. Misoprostol has been detected in multiple biofluids, such as urine and blood. Within the cell, misoprostol is primarily located in the membrane (predicted from logP) and cytoplasm.
Misoprostol is a prostaglandin analog used to reduce the risk of NSAID related ulcers, manage miscarriages, prevent post partum hemorrhage, and also for first trimester abortions. The stimulation of prostaglandin receptors in the stomach reduces gastric acid secretion, while stimulating these receptors in the uterus and cervix can increase the strength and frequency of contractions and decrease cervical tone. Misoprostol was granted FDA approval on 27 December 1988.
Brand Name:
Vulcanchem
CAS No.:
103601-27-0
VCID:
VC0033685
InChI:
InChI=1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+/t17-,18-,20-,22?/m1/s1
SMILES:
CCCCC(C)(CC=CC1C(CC(=O)C1CCCCCCC(=O)OC)O)O
Molecular Formula:
C22H38O5
Molecular Weight:
382.5 g/mol
MISOPROSTOL
CAS No.: 103601-27-0
Main Products
VCID: VC0033685
Molecular Formula: C22H38O5
Molecular Weight: 382.5 g/mol
| CAS No. | 103601-27-0 |
|---|---|
| Product Name | MISOPROSTOL |
| Molecular Formula | C22H38O5 |
| Molecular Weight | 382.5 g/mol |
| IUPAC Name | methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E)-4-hydroxy-4-methyloct-1-enyl]-5-oxocyclopentyl]heptanoate |
| Standard InChI | InChI=1S/C22H38O5/c1-4-5-14-22(2,26)15-10-12-18-17(19(23)16-20(18)24)11-8-6-7-9-13-21(25)27-3/h10,12,17-18,20,24,26H,4-9,11,13-16H2,1-3H3/b12-10+/t17-,18-,20-,22?/m1/s1 |
| Standard InChIKey | OJLOPKGSLYJEMD-URPKTTJQSA-N |
| Isomeric SMILES | CCCCC(C)(C/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)OC)O)O |
| SMILES | CCCCC(C)(CC=CC1C(CC(=O)C1CCCCCCC(=O)OC)O)O |
| Canonical SMILES | CCCCC(C)(CC=CC1C(CC(=O)C1CCCCCCC(=O)OC)O)O |
| Colorform | Light yellow oil Viscous liquid |
| Melting Point | 261-263 |
| Physical Description | Liquid |
| Description | Mifepristone, also known as RU-486, is a potent synthetic steroidal antiprogesterone which is used as a single dose in combination with misoprostol, a prostaglandin analogue, to induce medical abortion. Mifepristone with misoprostol have not been associated with serum enzyme elevations or with clinically apparent liver injury. Misoprostol, also known as cytotec or glefos, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Misoprostol is considered to be a practically insoluble (in water) and relatively neutral molecule. Misoprostol has been detected in multiple biofluids, such as urine and blood. Within the cell, misoprostol is primarily located in the membrane (predicted from logP) and cytoplasm. Misoprostol is a prostaglandin analog used to reduce the risk of NSAID related ulcers, manage miscarriages, prevent post partum hemorrhage, and also for first trimester abortions. The stimulation of prostaglandin receptors in the stomach reduces gastric acid secretion, while stimulating these receptors in the uterus and cervix can increase the strength and frequency of contractions and decrease cervical tone. Misoprostol was granted FDA approval on 27 December 1988. |
| Solubility | 1.6mg/mL Water-soluble 1.64e-02 g/L |
| Synonyms | Apo Misoprostol Apo-Misoprostol Cytotec Glefos Misoprostol Misoprostol, (11alpha,13E)-Isomer Misoprostol, (11alpha,13E,16R)-Isomer Misoprostol, (11alpha,13Z)-(+-)-Isomer Misoprostol, (11alpha.13E,16S)-Isomer Misoprostol, (11beta,13E)-(+-)-Isomer Misoprostol, (11beta,13E,16R)-Isomer Misoprostol, (11beta,13E,16S)-Isomer Novo Misoprostol Novo-Misoprostol SC 29333 SC 30249 SC-29333 SC-30249 SC29333 SC30249 |
| PubChem Compound | 5282381 |
| Last Modified | Nov 11 2021 |
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